Cas no 1505339-69-4 (tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate)
tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 1505339-69-4
- EN300-842182
- tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate
- tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate
-
- MDL: MFCD31590495
- Inchi: 1S/C10H18N4O2/c1-10(2,3)16-9(15)13-8-6-12-7(5-11)14(8)4/h6H,5,11H2,1-4H3,(H,13,15)
- InChI Key: BFOXLTCQJKOWJI-UHFFFAOYSA-N
- SMILES: O(C(NC1=CN=C(CN)N1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 226.14297583g/mol
- Monoisotopic Mass: 226.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 82.2Ų
tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-842182-0.05g |
tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate |
1505339-69-4 | 95.0% | 0.05g |
$792.0 | 2025-02-21 | |
| Enamine | EN300-842182-0.1g |
tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate |
1505339-69-4 | 95.0% | 0.1g |
$829.0 | 2025-02-21 | |
| Enamine | EN300-842182-0.25g |
tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate |
1505339-69-4 | 95.0% | 0.25g |
$867.0 | 2025-02-21 | |
| Enamine | EN300-842182-0.5g |
tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate |
1505339-69-4 | 95.0% | 0.5g |
$905.0 | 2025-02-21 | |
| Enamine | EN300-842182-1.0g |
tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate |
1505339-69-4 | 95.0% | 1.0g |
$943.0 | 2025-02-21 | |
| Enamine | EN300-842182-2.5g |
tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate |
1505339-69-4 | 95.0% | 2.5g |
$1848.0 | 2025-02-21 | |
| Enamine | EN300-842182-5.0g |
tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate |
1505339-69-4 | 95.0% | 5.0g |
$2732.0 | 2025-02-21 | |
| Enamine | EN300-842182-10.0g |
tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate |
1505339-69-4 | 95.0% | 10.0g |
$4052.0 | 2025-02-21 | |
| Enamine | EN300-842182-1g |
tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate |
1505339-69-4 | 1g |
$943.0 | 2023-09-02 | ||
| Enamine | EN300-842182-5g |
tert-butyl N-[2-(aminomethyl)-1-methyl-1H-imidazol-5-yl]carbamate |
1505339-69-4 | 5g |
$2732.0 | 2023-09-02 |
tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate
tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate (CAS No. 1505339-69-4): An Overview of a Promising Compound in Pharmaceutical Research
tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate (CAS No. 1505339-69-4) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to as TBAMIC for brevity, is a member of the imidazole family and features a tert-butyl carbamate group, which imparts stability and enhances its pharmacological properties.
The chemical structure of tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate is characterized by a central imidazole ring with a methyl group at the 1-position and an aminomethyl group at the 2-position. The tert-butyl carbamate group is attached to the nitrogen atom of the aminomethyl group, providing additional protection and stability. This unique configuration makes TBAMIC an attractive candidate for various drug development projects.
Recent studies have highlighted the potential of tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that TBAMIC can effectively modulate certain neurotransmitter systems, particularly those involving glutamate and GABA, which are crucial for maintaining neuronal function and preventing neurodegeneration.
In addition to its neuroprotective properties, tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate has also demonstrated potential as an anti-inflammatory agent. In vitro studies have shown that TBAMIC can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a valuable candidate for the treatment of inflammatory conditions, including rheumatoid arthritis and multiple sclerosis.
The pharmacokinetic profile of tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that TBAMIC exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which suggests that it can be administered less frequently, enhancing patient compliance.
One of the key challenges in drug development is ensuring the safety and tolerability of new compounds. Extensive toxicity studies have been conducted on tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate, and the results have been promising. Animal models have shown that TBAMIC is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical evaluation.
The mechanism of action of tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate is multifaceted. It primarily acts by modulating specific receptors and enzymes involved in neurotransmitter signaling and inflammatory pathways. For instance, TBAMIC has been shown to interact with NMDA receptors, which are implicated in excitotoxicity and neurodegeneration. By modulating these receptors, TBAMIC can help protect neurons from damage caused by excessive glutamate activity.
In addition to its receptor interactions, tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate also exhibits antioxidant properties. It can scavenge free radicals and reduce oxidative stress, which is a common feature in many chronic diseases. This dual mechanism—modulating neurotransmitter systems and reducing oxidative stress—makes TBAMIC a promising candidate for treating complex multifactorial disorders.
Clinical trials are currently underway to evaluate the efficacy and safety of tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate in various therapeutic indications. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms without major side effects. These findings have generated considerable interest among researchers and pharmaceutical companies alike.
Despite its promising potential, further research is needed to fully understand the long-term effects of tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-y-carbamate and to optimize its use in clinical settings. Ongoing studies are focusing on identifying biomarkers that can predict patient response to treatment and on developing combination therapies that enhance its therapeutic benefits.
In conclusion, tert-butyl N-2-(aminomethyl)-1-methyl-H-imidazol--ycarbamate (CAS No. 1505339--) represents a significant advancement in pharmaceutical research due to its unique chemical structure and diverse therapeutic applications. Its potential as a neuroprotective agent, anti-inflammatory drug, and antioxidant makes it a valuable candidate for further development. As research continues to uncover new insights into its mechanisms of action and clinical utility, TBAMIC is poised to play a crucial role in the treatment of various diseases.
1505339-69-4 (tert-butyl N-2-(aminomethyl)-1-methyl-1H-imidazol-5-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)